2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride

Specification

• CAS No.: 1113049-83-4
• Molecular Formula: C8H9Cl2NO3
• Molecular Weight: 238.064
• IUPAC Name: methyl 2-amino-4-chloro-5-hydroxybenzoate;hydrochloride
• Standard InChI: InChI=1S/C8H8ClNO3.ClH/c1-13-8(12)4-2-7(11)5(9)3-6(4)10;/h2-3,11H,10H2,1H3;1H
• Standard InChI Key: PPISZOFSVWMIMD-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1N)Cl)O.Cl

Introduction

Chemical Identity and Structural Characteristics

2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride is a benzoic acid derivative with multiple functional groups. The compound is characterized by the following identification parameters:

Table 1: Chemical Identification Parameters

Parameter	Value
CAS Number	1113049-83-4
Molecular Formula	C₈H₉Cl₂NO₃
Molecular Weight	238.064 g/mol
Appearance	Grey Solid
Synonyms	Methyl 2-amino-4-chloro-5-hydroxybenzoate hydrochloride

The compound features a benzoic acid core structure with methyl ester, amino, chloro, and hydroxy functional groups precisely positioned at the 2, 4, and 5 positions of the aromatic ring, respectively. The hydrochloride salt formation contributes to its stability and solubility characteristics.

Structural Analysis

The structural features of 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride include:

• A benzoic acid core with a methyl ester group

• An amino group at the 2-position

• A chloro substituent at the 4-position

• A hydroxy group at the 5-position

• The compound exists as a hydrochloride salt

These structural elements contribute to its chemical reactivity and pharmaceutical relevance, particularly in coupling reactions and as a building block for more complex molecular structures.

Physical and Chemical Properties

2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride possesses unique physical and chemical properties that make it valuable for pharmaceutical synthesis applications.

Physical Properties

The compound is characterized as a grey solid at room temperature, with specific handling and storage requirements. Available physical property data for the compound is summarized below:

Table 2: Physical Properties

Property	Value
Physical State	Grey Solid
Solubility	Limited information available, likely soluble in polar organic solvents
Storage Conditions	2-8°C (Refrigeration)
Stability	Stable under recommended storage conditions

Chemical Properties

As a benzoic acid derivative, 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride exhibits chemical behavior characteristic of its functional groups. The amino group at the 2-position provides nucleophilic character suitable for various coupling reactions, while the hydroxy and chloro substituents can participate in additional functionalization reactions.

The compound belongs to the larger family of substituted benzoic acids, which are widely studied for their versatile chemical reactivities and potential applications in medicinal chemistry. Its functional groups provide multiple sites for chemical transformations, making it a valuable building block in complex organic synthesis.

Synthesis and Applications

Pharmaceutical Applications

The primary application of 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride lies in the pharmaceutical domain, specifically as an intermediate in the synthesis of therapeutic agents:

• The compound serves as a key intermediate in the synthesis of Albaconazole, a significant antifungal agent with neuroprotective properties.

• It functions as a building block for more complex molecules with potential therapeutic properties in medicinal chemistry research.

• The compound's structural features make it valuable for developing novel compounds with antimicrobial or other biological activities.

This versatility in pharmaceutical applications stems from its multi-functional structure, which provides multiple sites for further chemical modifications and coupling reactions with other molecular entities.

Supplier	Product Code	Package Size	Price (USD)
Aladdin Scientific	Not specified	Not specified	$285.90
Bioruler	RH129054	1 mg	$299.00
Dove Research & Analytics Laboratory	DA-A094-01	Not specified	Not provided
Chemical Standards Source	A604020	1 mg	Not provided

These suppliers provide the compound primarily for research purposes, with specifications indicating high purity appropriate for laboratory investigations and pharmaceutical development.

The compound is typically provided as a reference standard or research-grade chemical with specific quality parameters. It is generally packaged in small quantities (typically 1 mg), reflecting its use in analytical and research applications rather than bulk industrial processes.

Storage recommendations consistently indicate refrigeration (2-8°C) for maintaining stability and quality. The compound is categorized among research chemicals intended for professional laboratory use rather than commercial applications.

Research Findings and Future Perspectives

Current Research

Research on 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride has primarily focused on its role as a synthetic intermediate. Current research explores:

• Its utility as a precursor in the synthesis of novel compounds with antimicrobial properties

• Its role in developing new antifungal agents, particularly derivatives of Albaconazole

• Its potential in creating compounds with enhanced pharmacological profiles

The compound's importance is particularly notable in the field of medicinal chemistry, where benzoic acid derivatives serve as key building blocks for developing medications with diverse therapeutic effects.

Future Research Directions

Based on current applications and structural characteristics, potential future research directions for this compound may include:

• Exploration of novel coupling reactions to create diverse molecular libraries

• Development of improved synthetic routes for more efficient production

• Investigation of additional pharmaceutical applications beyond antifungal properties

• Structure-activity relationship studies to optimize biological activity of resulting compounds

The compound's multi-functional structure provides rich opportunities for further exploration in pharmaceutical research and development.